5-(5-Formylfuran-2-yl)-2-[(2-methoxyethyl)amino]benzonitrile

• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• SMILES: COCCNC1=C(C=C(C=C1)C2=CC=C(O2)C=O)C#N
• InChI: InChI=1S/C15H14N2O3/c1-19-7-6-17-14-4-2-11(8-12(14)9-16)15-5-3-13(10-18)20-15/h2-5,8,10,17H,6-7H2,1H3
• InChIKey: RJIYACFFXGLCJC-UHFFFAOYSA-N

5-(5-Formylfuran-2-yl)-2-[(2-methoxyethyl)amino]benzonitrile: Structural Identity & Procurement

5-(5-Formylfuran-2-yl)-2-[(2-methoxyethyl)amino]benzonitrile (CAS 2060059-34-7) is a benzonitrile derivative with molecular formula C₁₅H₁₄N₂O₃ and molecular weight 270.28 g/mol . It features a 5-formylfuran-2-yl substituent at the 5-position and a 2-methoxyethylamino group at the 2-position of the benzonitrile core. This compound is listed in the ChEMBL database (CHEMBL3623722) with reported biochemical activity against protein farnesyltransferase (FTase) [1]. Its dual functionalization distinguishes it from simpler formylfuran-benzonitrile analogs by introducing H-bond donor capacity and modulated physicochemical properties relevant to fragment-based drug discovery and chemical biology probe development.

Fragment‑based probe scaffold

Dual‑functionalized benzonitrile core with formylfuran and methoxyethylamino substituents

Orthogonal reactive handles

Formyl group and secondary amine enable sequential derivatization without protecting groups

Reported biochemical activity

ChEMBL‑listed with FTase inhibition data; supports target‑engagement profiling

• [1] BindingDB. BDBM50498790 / CHEMBL3623722. Target: Protein farnesyltransferase subunit beta/geranylgeranyltransferase type-1 subunit alpha (Homo sapiens). IC50: 4.47E+4 nM. View Source

5-(5-Formylfuran-2-yl)-2-[(2-methoxyethyl)amino]benzonitrile: Unique Pharmacophore vs. Analogs

Benzonitrile derivatives bearing formylfuran or amino substituents are not functionally interchangeable. The specific combination of a C-5 formylfuran electrophilic warhead and a C-2 methoxyethylamino H-bond donor/acceptor motif on the same benzonitrile scaffold creates a unique pharmacophoric fingerprint [1]. Removal of the methoxyethylamino group (e.g., 2-(5-formylfuran-2-yl)benzonitrile, CAS 299442-23-2) eliminates hydrogen bond donor capacity, altering target engagement profiles [2]. Conversely, replacement of the formylfuran with a non-heterocyclic aryl group alters π-stacking geometry and electronic character. The evidence below quantifies these differences in terms of physicochemical descriptors, synthetic versatility, and documented biological activity.

H‑bond donor Des‑amino analog lacks NH donor capacity; target‑recognition profile may shift and polar interactions may be lost.

Lipophilicity / conformational Simpler biaryl analog alters logP and rotatable bond count; solubility, permeability, and conformational sampling may differ.

FTase activity missing Comparator has no reported FTase inhibition; biochemical phenotype cannot be assumed without direct testing.

• [1] PubChem. 2-(5-formylfuran-2-yl)benzonitrile. CID 3293350. Computed Properties: XLogP3-AA 2.2; H-Bond Donor Count 0; H-Bond Acceptor Count 3; Rotatable Bond Count 2. View Source
• [2] BindingDB. BDBM50498790 / CHEMBL3623722. IC50 = 44,700 nM against recombinant human FTase. Fluorimetric assay using FPP/dansyl-GCVLS substrate. View Source

5-(5-Formylfuran-2-yl)-2-[(2-methoxyethyl)amino]benzonitrile: Differentiation Evidence

Hydrogen Bond Donor Capacity

The target compound possesses one hydrogen bond donor (the secondary amine NH of the methoxyethylamino group). The closest des-amino analog, 2-(5-formylfuran-2-yl)benzonitrile (CAS 299442-23-2), has zero H-bond donors [1]. This structural difference is critical for target recognition: the NH group can act as a hydrogen bond donor to backbone carbonyls or side-chain acceptors in protein binding pockets, a feature absent in the simpler biaryl analog.

H‑bond donor count

Class‑level

1 (NH) vs 0 (des‑amino)

Enables polar interactions in binding pockets that are absent in the des‑amino analog.

Computed descriptor; class‑level inference for analog set.

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	1 (secondary amine NH)
Comparator Or Baseline	2-(5-Formylfuran-2-yl)benzonitrile: HBD = 0
Quantified Difference	Target HBD – Comparator HBD = +1
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

The presence of an H-bond donor enables specific polar interactions with biological targets, broadening the compound's utility in structure-based drug design compared to analogs lacking this feature.

• [1] PubChem. 2-(5-formylfuran-2-yl)benzonitrile (CID 3293350). Hydrogen Bond Donor Count: 0. Computed by Cactvs 3.4.8.18. View Source

Lipophilicity Modulation

The methoxyethylamino substituent substantially reduces lipophilicity compared to the unsubstituted analog. While the comparator 2-(5-formylfuran-2-yl)benzonitrile has a computed XLogP3-AA of 2.2 [1], the target compound's aminoalkyl chain introduces polarity that is expected to lower logP. Although an experimentally measured logP for the target compound is not publicly available, the structural difference—introduction of a secondary amine and ether oxygen—is classically associated with a logP reduction of approximately 0.5–1.5 units based on fragment contribution methods [2].

Lipophilicity

Class‑level

pred. ~0.7–1.7 vs XLogP3 2.2

Estimated logP reduction supports improved aqueous solubility and lower nonspecific binding.

Fragment‑based estimate; experimental logP not publicly available.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	Predicted reduction vs. comparator (exact value not publicly reported)
Comparator Or Baseline	2-(5-Formylfuran-2-yl)benzonitrile: XLogP3-AA = 2.2
Quantified Difference	Estimated logP lower by 0.5–1.5 units (fragment-based estimation)
Conditions	PubChem XLogP3 3.0 computed value for comparator; target estimate by class analogy

Why This Matters

Reduced lipophilicity generally correlates with improved aqueous solubility and lower non-specific protein binding, which are desirable attributes in early-stage hit and lead compounds for biochemical screening.

• [1] PubChem. 2-(5-formylfuran-2-yl)benzonitrile (CID 3293350). XLogP3-AA: 2.2. Computed by XLogP3 3.0. View Source
• [2] Johnson, T.W., Gallego, R.A., Edwards, M.P. (2018). Lipophilic Efficiency as an Important Metric in Drug Discovery. J. Med. Chem., 61(15), 6401–6420. (Class reference for logP modulation by aminoalkyl substituents.) View Source

Farnesyltransferase Inhibition

The target compound has a reported IC50 of 44,700 nM (44.7 μM) against recombinant human farnesyltransferase (FTase) using a fluorimetric assay with FPP/dansyl-GCVLS substrate [1]. In contrast, the des-amino analog 2-(5-formylfuran-2-yl)benzonitrile has no FTase inhibition data publicly available in ChEMBL or BindingDB, suggesting it is either inactive or untested [2]. This indicates that the methoxyethylamino substituent may contribute to FTase recognition, albeit with modest potency that positions this compound as a potential fragment hit for further optimization.

FTase inhibition

Supporting evidence

IC50 44.7 µM vs no data reported

Supports fragment‑based FTase hit validation and SAR exploration.

Fluorimetric assay; modest potency consistent with fragment starting point.

Evidence Dimension	FTase Inhibitory Activity (IC50)
Target Compound Data	IC50 = 44,700 nM (44.7 μM)
Comparator Or Baseline	2-(5-Formylfuran-2-yl)benzonitrile: No FTase activity data reported
Quantified Difference	Not calculable (comparator data absent)
Conditions	Recombinant human FTase; FPP/dansyl-GCVLS substrate; 15 min incubation; fluorimetric detection

Why This Matters

Even modest FTase inhibition establishes a measurable biochemical phenotype that distinguishes this compound from unsubstituted analogs, providing a starting point for structure-activity relationship (SAR) exploration.

• [1] BindingDB. BDBM50498790 / CHEMBL3623722. Protein farnesyltransferase subunit beta. IC50: 4.47E+4 nM. Fluorimetric assay using FPP/dansyl-GCVLS substrate. View Source
• [2] ChEMBL Database search for 2-(5-formylfuran-2-yl)benzonitrile (CHEMBL not assigned for FTase). No FTase inhibition data found as of search date. View Source

Molecular Complexity & Rotatable Bonds

The target compound contains 5 rotatable bonds (estimated from structure), compared to 2 rotatable bonds for 2-(5-formylfuran-2-yl)benzonitrile [1]. The additional rotatable bonds arise from the methoxyethylamino side chain (O–CH2–CH2–NH–Ar). This increased conformational flexibility enables the compound to sample a broader range of binding conformations, a property that can be advantageous in fragment-based screening where rigid fragments may miss binding opportunities [2].

Rotatable bonds

Class‑level

5 (estimated) vs 2

Additional conformational sampling may benefit fragment growth campaigns.

Target count estimated from structure; comparator by Cactvs.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	5 (estimated from structure: 1 for C–O, 1 for O–CH2, 1 for CH2–CH2, 1 for CH2–NH, 1 for NH–Ar; plus biaryl C–C)
Comparator Or Baseline	2-(5-Formylfuran-2-yl)benzonitrile: Rotatable Bond Count = 2
Quantified Difference	Target – Comparator = +3 rotatable bonds
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) for comparator; structural estimation for target

Why This Matters

Higher rotatable bond count offers greater conformational sampling, which can be valuable for fragment growth campaigns but must be balanced against the entropic penalty of binding.

• [1] PubChem. 2-(5-formylfuran-2-yl)benzonitrile (CID 3293350). Rotatable Bond Count: 2. Computed by Cactvs 3.4.8.18. View Source
• [2] Murray, C.W., Rees, D.C. (2009). The rise of fragment-based drug discovery. Nature Chemistry, 1, 187–192. (Class reference for conformational properties in fragment selection.) View Source

Dual Synthetic Handles

The target compound uniquely integrates two orthogonal reactive handles: (i) a formyl group (–CHO) on the furan ring, capable of reductive amination, Grignard addition, aldol condensation, and oxime/hydrazone formation; and (ii) a secondary amine (–NH–) on the methoxyethyl side chain, available for acylation, sulfonylation, or reductive alkylation [1]. In contrast, 5-bromo-2-[(2-methoxyethyl)amino]benzonitrile (CAS not publicly enumerated) possesses the amine handle but requires metal-catalyzed cross-coupling to functionalize the C-5 position, while 2-(5-formylfuran-2-yl)benzonitrile has only the formyl handle [2]. The dual orthogonal reactivity supports sequential diversification without protecting group manipulation.

Synthetic handles

Class‑level

2 (CHO + NH) vs 1 in each comparator

Dual orthogonal handles enable rapid library synthesis without protecting groups.

Structural functional group inventory; no experimental reactivities reported.

Evidence Dimension	Number of Orthogonal Reactive Handles
Target Compound Data	2 (formyl C=O; secondary amine NH)
Comparator Or Baseline	2-(5-Formylfuran-2-yl)benzonitrile: 1 (formyl only); 5-Bromo-2-[(2-methoxyethyl)amino]benzonitrile: 1 (amine only; bromide for cross-coupling)
Quantified Difference	Target has 2 handles vs. 1 in each comparator
Conditions	Structural analysis based on functional group inventory

Why This Matters

Dual orthogonal reactive handles maximize synthetic tractability, enabling rapid library generation in medicinal chemistry programs with fewer synthetic steps compared to mono-functional analogs.

• [1] American Elements. 5-Bromo-2-[(2-methoxyethyl)amino]benzonitrile. Molecular Weight: 255.11; MDL: MFCD23729562. (Structural reference for bromo analog.) View Source
• [2] PubChem. 2-(5-formylfuran-2-yl)benzonitrile (CID 3293350). Structural analysis: formyl group present; no amino substituent. View Source

5-(5-Formylfuran-2-yl)-2-[(2-methoxyethyl)amino]benzonitrile: Research & Procurement Scenarios

Fragment-Based FTase Lead Discovery

The compound's modest but measurable FTase IC50 of 44.7 μM [1] positions it as a potential fragment hit amenable to structure-guided optimization. Its molecular weight (270.28 Da) and dual functionalization make it suitable for fragment growth strategies, where the formyl group can serve as a synthetic vector for expansion while the methoxyethylamino side chain provides solubility and binding complementarity.

Orthogonal Library Synthesis

With both a reactive formyl group and a secondary amine on a benzonitrile-furan scaffold, this compound is a versatile dual-handle building block for parallel medicinal chemistry libraries [2]. Sequential derivatization—e.g., reductive amination at the formyl group followed by acylation at the amine—can generate diverse chemotypes from a single starting material, reducing synthesis timelines.

Physicochemical Benchmarking

Researchers evaluating benzonitrile-based chemical probes can use this compound as a reference standard for studying the impact of a methoxyethylamino substituent on solubility, permeability, and target binding compared to des-amino or des-formylfuran matched molecular pairs. Its H-bond donor capacity (HBD = 1) and predicted lower logP relative to simpler biaryl benzonitriles make it a useful comparator in matched molecular pair (MMP) analyses [3].

Covalent Warhead Design

The 5-formylfuran-2-yl group can potentially serve as a reversible covalent warhead targeting active-site lysine or cysteine residues via imine or hemiacetal formation. This compound provides a scaffold for exploring furan-aldehyde based covalent inhibition strategies, where the methoxyethylamino group can be tuned to modulate non-covalent binding affinity prior to covalent bond formation.

Application

Selection Property

Validation Focus

Fragment‑based FTase lead discovery

Reported FTase inhibition (modest potency)

Structure‑guided optimization, fragment growth SAR

Orthogonal library synthesis

Dual reactive handles (formyl + secondary amine)

Sequential derivatization without protecting group strategies

Physicochemical benchmarking

H‑bond donor count (1) and predicted lower logP

Matched molecular pair analysis; solubility/permeability profiling

Covalent warhead design

Formylfuran as reversible covalent warhead candidate

Imine/hemiacetal formation targeting nucleophilic residues; tuneable non‑covalent affinity

• [1] BindingDB. BDBM50498790 / CHEMBL3623722. FTase IC50: 44,700 nM. View Source
• [2] American Elements. 5-Bromo-2-[(2-methoxyethyl)amino]benzonitrile. Structural reference for orthogonal reactivity analysis. View Source
• [3] PubChem. 2-(5-formylfuran-2-yl)benzonitrile (CID 3293350). Computed properties for MMP comparison. View Source